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Compound of Interest

Compound Name: 9-Phenylcarbazole

Cat. No.: B072232 Get Quote

An In-Depth Technical Guide to 9-Phenylcarbazole

Core Molecular Data
9-Phenylcarbazole is an aromatic organic compound that serves as a crucial building block in

the synthesis of fine chemicals and the development of advanced materials.[1] Its core

quantitative data is summarized below.

Property Value

Molecular Formula C₁₈H₁₃N[1][2][3]

Molecular Weight 243.3 g/mol [2][4], 243.31 g/mol [1][3]

CAS Number 1150-62-5[1][2][3]

Appearance White to off-white crystalline powder[1]

Melting Point 95-97 °C

Synthesis Protocol: Palladium-Catalyzed Cross-
Coupling
One common and effective method for the synthesis of 9-Phenylcarbazole is through a

palladium-catalyzed cross-coupling reaction, specifically a Buchwald-Hartwig amination.[1] This

method offers high yields and purity, which are critical for its applications in areas such as

organic electronics.[1]
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Materials and Reagents
9H-Carbazole

Bromobenzene

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

Tri-tert-butylphosphine (1.0 M in toluene)

Potassium carbonate (K₂CO₃)

18-Crown-6

Xylene

Nitrogen (N₂) gas

Experimental Procedure
The following protocol outlines a typical synthesis of 9-Phenylcarbazole:

To a reaction vessel, add Pd₂(dba)₃ (1.095 g, 1.196 mmol) and tri-tert-butylphosphine (4.78

ml, 4.78 mmol, 1.0 M in toluene) in 400 mL of xylene.[4]

Stir the mixture under a nitrogen atmosphere for 20 minutes.[4]

Sequentially add 9H-carbazole (20 g, 120 mmol), bromobenzene (28.2 g, 179 mmol), 18-

Crown-6 (3.16 g, 11.96 mmol), and potassium carbonate (24.80 g, 179 mmol) to the mixture.

[4]

Heat the reaction mixture to reflux under a nitrogen atmosphere for 18 hours.[4]

After the reaction is complete, decant the xylene solution.[4]

Evaporate the solvent from the decanted solution.[4]

Purify the resulting residue by vacuum distillation to obtain the final product.[4]
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This procedure has been reported to yield approximately 22.3 g (97% yield) of 9-
Phenylcarbazole.[4]

Logical Workflow for Synthesis and Purification
The general laboratory workflow for the synthesis and purification of 9-Phenylcarbazole can

be visualized as a series of sequential steps.
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Synthesis and Purification Workflow for 9-Phenylcarbazole

Signaling Pathway Involving Carbazole Derivatives
While specific signaling pathways for 9-Phenylcarbazole are not extensively detailed in the

provided context, the closely related carbazole derivative, 9-ethyl-9H-carbazole-3-

carbaldehyde (ECCA), has been shown to activate the p53 signaling pathway in melanoma

cells, leading to apoptosis.[5] This provides a relevant example of the biological activity of this

class of compounds.

The proposed mechanism involves the activation of p38-MAPK and JNK, which in turn

phosphorylate and activate p53.[5] Activated p53 then upregulates pro-apoptotic proteins and

cell cycle inhibitors like p21, ultimately leading to cell cycle arrest and apoptosis.[5]
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Proposed p53 Signaling Pathway Activated by a Carbazole Derivative

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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